Cas no 820958-28-9 (Benzenemethanol, 4-bromo-3-(decyloxy)-5-hydroxy-)

• Product Name: Benzenemethanol, 4-bromo-3-(decyloxy)-5-hydroxy-
• CAS No: 820958-28-9
• MF: C₁₇H₂₇BrO₃
• MW: 359.298485040665
• CID: 699617
• PubChem ID: 71420270
• Update Time: 2025-04-19

Benzenemethanol, 4-bromo-3-(decyloxy)-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-3-(decyloxy)-5-hydroxy-
• 2-bromo-3-decoxy-5-(hydroxymethyl)phenol
• DTXSID00839473
• 820958-28-9
• 2-BROMO-3-(DECYLOXY)-5-(HYDROXYMETHYL)PHENOL

• Inchi： 1S/C17H27BrO3/c1-2-3-4-5-6-7-8-9-10-21-16-12-14(13-19)11-15(20)17(16)18/h11-12,19-20H,2-10,13H2,1H3
• InChI Key： SDHJNSGKFWBYFC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(CO)C=C1OCCCCCCCCCC)O

Computed Properties

• Exact Mass: 358.11436g/mol
• Monoisotopic Mass: 358.11436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.7Ų